2-[(3-ethyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(3-ethyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H21N3O3S2/c1-3-26-22(28)21-20(18(13-30-21)15-7-5-4-6-8-15)25-23(26)31-14-19(27)24-16-9-11-17(29-2)12-10-16/h4-13H,3,14H2,1-2H3,(H,24,27)
• InChI Key: MAMOGDKLQNZXGA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol

Description

The compound “2-[(3-ethyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]-N-(4-methoxyphenyl)acetamide” is a biochemical for proteomics research. It has a molecular formula of C23H20FN3O2S2 and a molecular weight of 453.55.

Synthesis Analysis

Thieno[3,2-d]pyrimidines represent an important class of chemical compounds with diverse biological activities. The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, the synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Molecular Structure Analysis

The molecular structure of the compound is based on structures generated from information available in ECHA’s databases. The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thieno[3,2-d]pyrimidines typically involve cyclization of 3-amino-thiophene-2-carboxylate derivatives. This can be achieved using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, heating 3-amino-thiophene-2-carboxamides with triethyl orthoformate or formic acid can also result in the synthesis of thienopyrimidine-4-one derivatives.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 453.55 and a molecular formula of C23H20FN3O2S2. More specific physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the available resources.

Scientific Research Applications

a. Anticancer Agents: Imidazole derivatives have been investigated for their antitumor properties. Researchers could explore the compound’s ability to inhibit cancer cell growth or target specific pathways.

b. Anti-inflammatory Agents: Given the presence of the thienopyrimidine moiety, this compound might exhibit anti-inflammatory effects. Investigating its impact on inflammatory pathways could be valuable.

c. Kinase Inhibitors: Imidazoles often serve as kinase inhibitors. Researchers could assess whether this compound selectively inhibits specific kinases involved in disease pathways.

Conclusion